molecular formula C20H21N3O2 B7558187 4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide

4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide

Cat. No. B7558187
M. Wt: 335.4 g/mol
InChI Key: ZVAILWHLCPHLAK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide, also known as BZP, is a synthetic compound that has gained attention in the field of scientific research due to its unique properties. BZP is a piperazine derivative that is structurally similar to amphetamines and has been found to have stimulating effects on the central nervous system.

Mechanism of Action

4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide acts on the central nervous system by increasing the release of dopamine, norepinephrine, and serotonin. It also inhibits the reuptake of these neurotransmitters, leading to increased levels in the synaptic cleft. This results in the stimulation of the central nervous system, leading to increased alertness, energy, and euphoria.
Biochemical and Physiological Effects:
4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide has been found to have a range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It also causes the release of glucose and fatty acids from adipose tissue, leading to increased energy metabolism. 4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide has been found to have a range of effects on the brain, including increased activity in the prefrontal cortex, striatum, and hippocampus.

Advantages and Limitations for Lab Experiments

4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide has several advantages for use in lab experiments. It has a relatively short half-life, making it easy to control the duration of its effects. It is also easy to administer and can be given orally or intravenously. However, 4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide has several limitations. It is a controlled substance and requires specialized equipment and expertise to produce. It also has a narrow therapeutic window, meaning that small changes in dosage can lead to significant changes in its effects.

Future Directions

There are several potential future directions for research involving 4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide. One area of interest is the potential for 4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide to be used as a treatment for attention deficit hyperactivity disorder (ADHD). 4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide has been found to have stimulant properties that are similar to those of traditional ADHD medications. Another area of interest is the potential for 4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide to be used as a tool for studying the effects of stimulant drugs on the brain. 4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide has been found to have similar effects to amphetamines, making it a useful tool for investigating the mechanisms of action of these drugs. Finally, there is potential for 4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide to be used in the development of new drugs for the treatment of addiction and other neurological disorders.

Synthesis Methods

4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide can be synthesized through a multi-step process involving the reaction of 2-aminobenzoic acid with piperidine and 4-methylbenzoyl chloride. The resulting product is then subjected to cyclization with phosphorus oxychloride and benzoxazole, resulting in the formation of 4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide. The synthesis of 4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide requires specialized equipment and expertise, making it a challenging compound to produce.

Scientific Research Applications

4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide has been used in scientific research to study its effects on the central nervous system. It has been found to have stimulant properties, similar to those of amphetamines. 4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide has been used to study the effects of stimulant drugs on cognitive function, memory, and attention. It has also been used to investigate the potential for abuse and addiction associated with stimulant drugs.

properties

IUPAC Name

4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H21N3O2/c1-14-6-8-16(9-7-14)21-20(24)23-12-10-15(11-13-23)19-22-17-4-2-3-5-18(17)25-19/h2-9,15H,10-13H2,1H3,(H,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZVAILWHLCPHLAK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)NC(=O)N2CCC(CC2)C3=NC4=CC=CC=C4O3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H21N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

335.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.